2,2,2-Trifluoro-1-(pyridin-4-YL)ethanamine

• IUPAC Name: 2,2,2-trifluoro-1-pyridin-4-ylethanamine
• InChI: InChI=1S/C7H7F3N2/c8-7(9,10)6(11)5-1-3-12-4-2-5/h1-4,6H,11H2
• InChI Key: CWCZMOYKIBMJDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C(C(F)(F)F)N
• Molecular Formula: C7H7F3N2
• DSSTOX Substance ID: DTXSID90696779
• Molecular Weight: 176.14 g/mol
• CAS RN: 1060815-28-2

Description

2,2,2-Trifluoro-1-(pyridin-4-yl)ethanamine , also known by its chemical formula C7H9Cl2F3N2 , is a synthetic organic compound. It belongs to the class of trifluoromethylated amines and contains a pyridine ring. The compound is typically found in the form of its dihydrochloride salt .

Scientific Research Applications

Ethylene Oligomerization Studies

2,2,2-Trifluoro-1-(pyridin-4-YL)ethanamine has been utilized in ethylene oligomerization studies. Nickel(II) complexes chelated by (amino)pyridine ligands, including derivatives of this compound, have demonstrated significant activity in producing ethylene dimers and other oligomers. These findings are supported by both experimental and density functional theory studies, indicating the potential of these compounds in industrial applications (Nyamato, Ojwach, & Akerman, 2016).

DNA Binding and Nuclease Activity

Another research application involves the study of DNA binding, nuclease activity, and cytotoxicity of Cu(II) complexes of tridentate ligands, which include derivatives of this compound. These complexes have shown good DNA binding propensity and minor structural changes in calf thymus DNA, which is critical for understanding interactions at the molecular level (Kumar et al., 2012).

Applications in Catalysis

The compound has also been studied for its potential in catalysis. It has been used in synthesizing palladium(II) complexes as selective ethylene dimerization catalysts. These studies combine experimental and theoretical approaches to explore the effectiveness of these complexes in catalysis, opening up possibilities for their use in chemical manufacturing (Nyamato, Ojwach, & Akerman, 2015).

Synthesis of Asymmetric Compounds

Furthermore, this compound has been utilized in the asymmetric synthesis of various compounds. For instance, it has been used in the synthesis of trifluoro-1-(2-methyl-1H-indol-1-yl) ethanamine, a compound of interest in medicinal chemistry (Yang Jia-li, 2015).

Corrosion Inhibition Studies

In addition, this compound has been explored in corrosion inhibition studies on mild steel, particularly in the context of Schiff base complexes. These studies are vital for the development of new materials and methods to prevent corrosion in industrial settings (Das et al., 2017).